Cas no 18174-72-6 (Muscimol Hydrobromide)

• Product Name: Muscimol Hydrobromide
• CAS No: 18174-72-6
• MF: C₄H₇BrN₂O₂
• MW: 195.014580011368
• MDL: MFCD20524912
• CID: 185237
• PubChem ID: 205536
• Update Time: 2025-10-29

Muscimol Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(aminomethyl)-, hydrobromide (1:1)
• MUSCIMOL HYDRATE
• 5-(aminomethyl)-1,2-oxazol-3-one,hydrobromide
• Muscimol HBr
• Muscimol Hydrobromid
• MUSCIMOL HYDROBROMIDE
• 3(2H)-Isoxazolone,5-(aminomethyl)-,monohydrobromide
• 3-Hydroxy-5-aminomethylisoxazole hydrobromide
• 5-(Aminomethyl)-3(2H)-isoxazolone hydrobromide
• 5-(Aminomethyl)-3-isoxazolol hydrobromide
• 5-(Aminomethyl)-3-isoxazolol monohydrobromide
• 5-Aminomethyl-3-hydroxyisoxazole hydrobromide
• 5-Aminomethyl-3-isoxaolol-hydrobromid
• 5-Aminomethyl-3-isoxyzole hydrobromide
• 5-aminomethyl-isoxazol-3-one,hydrobromide
• Agarin hydrobromide
• Muscimol.hydrobromide
• Muscimol, Hydrobromide
• SCHEMBL18983675
• DTXSID40171182
• CCG-221895
• MB00477
• MFCD00055184
• NSC-304080
• Tox21_500591
• NCGC00261276-01
• FT-0672559
• 5-(aminomethyl)-1,2-oxazol-3-one;hydrobromide
• 3(2H)-Isoxazolone, 5-(aminomethyl)-, hydrobromide (1:1)
• SMR001230797
• 5-(Aminomethyl)isoxazol-3(2H)-one hydrobromide
• EN300-1604989
• Agarin HBr
• CHEMBL1256363
• BCP02327
• 5-(aminomethyl)-1,2-oxazol-3-one hydrobromide
• SCHEMBL352714
• SR-01000075619
• 3-Isoxazolol, 5-(aminomethyl)-, monohydrobromide
• 5-(aminomethyl)isoxazol-3-ol
• SR-01000075619-1
• D86836
• AC-35275
• 3(2H)-Isoxazolone, 5-(aminomethyl)-, monohydrobromide
• GZZ5MBX4M3
• NSC 304080
• J-011622
• 18174-72-6
• 5-(aminomethyl)-2,3-dihydro-1,2-oxazol-3-one hydrobromide
• G-019
• EU-0100591
• AKOS028109535
• LP00591
• Muscimol hydrobromide, >=98% (HPLC), solid
• NCGC00093970-01
• 3(2H)-Isoxazolone,5-(aminomethyl)-,hydrobromide(1:1)
• NSC304080
• MLS002153422
• 5-(aminomethyl)-1,2-oxazol-3-ol hydrobromide
• OPZOJWHOZRKYQX-UHFFFAOYSA-N
• DTXCID6093673
• 3-Isoxazolol, 5-(aminomethyl)-, monohydrobromide (8CI)
• TS-08112
• Muscimol Hydrobromide

• MDL： MFCD20524912
• Inchi： 1S/C4H6N2O2.BrH/c5-2-3-1-4(7)6-8-3;/h1H,2,5H2,(H,6,7);1H
• InChI Key： OPZOJWHOZRKYQX-UHFFFAOYSA-N
• SMILES： Br.O1C(=CC(N1)=O)CN

Computed Properties

• Exact Mass: 193.96900
• Monoisotopic Mass: 193.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Color/Form: Off white powder
• Density: 1.291
• Melting Point: 172 °C
• Boiling Point: 325 °C at 760 mmHg
• Flash Point: 150.4 °C
• Solubility: ethanol: 1 mg/mL
• Stability/Shelf Life: Store in freezer at -20°C
• PSA: 72.28000
• LogP: 1.49730
• Solubility: Soluble in ethanol

Muscimol Hydrobromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 1544 6
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22; S36/37/39; S45
• RTECS：NY3345000
• Hazardous Material Identification：
• Risk Phrases：R25
• Storage Condition：2-8°C

Additional information on Muscimol Hydrobromide

Exploring Muscimol Hydrobromide (CAS No. 18174-72-6): Properties, Applications, and Research Insights

Muscimol Hydrobromide (CAS No. 18174-72-6) is a chemically modified derivative of muscimol, a naturally occurring psychoactive compound found in Amanita muscaria mushrooms. This salt form, created by combining muscimol with hydrobromic acid, enhances stability and solubility, making it valuable for neuroscientific research and pharmacological studies. With growing interest in neurotransmitter analogs and their potential applications, Muscimol Hydrobromide has garnered attention for its unique interaction with GABA receptors, a key target in understanding neurological pathways.

The compound's molecular structure allows it to act as a potent GABA_A receptor agonist, influencing inhibitory signaling in the central nervous system. Researchers are particularly interested in its selective binding properties, which differentiate it from other GABAergic compounds. Recent studies explore its potential role in neuroprotection and synaptic plasticity modulation, aligning with current trends in cognitive health research. Unlike unregulated substances, Muscimol Hydrobromide is strictly utilized in controlled laboratory environments to advance neurological disorder research, such as epilepsy and anxiety mechanisms.

From a technical perspective, Muscimol Hydrobromide (CAS No. 18174-72-6) exhibits a white crystalline appearance and high water solubility, facilitating its use in in vitro assays. Analytical methods like HPLC and mass spectrometry are employed to verify its purity, which is critical for reproducible experimental results. The compound's stability under refrigeration and inert atmospheric conditions ensures its reliability in long-term studies, addressing common concerns about compound degradation in biomedical research.

Ethical considerations are paramount when discussing Muscimol Hydrobromide. Legitimate applications focus solely on academic research and drug development, adhering to global regulatory standards. Misinformation about its effects often circulates online, but peer-reviewed literature emphasizes its non-clinical status and restricted use. For researchers sourcing this compound, verifying suppliers' analytical certificates and compliance with Good Laboratory Practice (GLP) is essential to ensure ethical and scientific integrity.

Emerging discussions in neuropharmacology highlight Muscimol Hydrobromide as a tool for mapping GABA receptor subtypes, a hot topic in precision medicine. Its ability to distinguish between receptor isoforms aids in developing targeted therapies for conditions like insomnia and Parkinson's disease. Collaborative efforts between computational chemists and neurobiologists are further unlocking its mechanistic details, leveraging molecular docking simulations to predict interactions.

In summary, Muscimol Hydrobromide (CAS No. 18174-72-6) represents a niche yet significant area of neurochemical research. Its controlled application underscores the importance of scientific rigor and regulatory compliance, while ongoing studies continue to reveal its potential in understanding the GABAergic system. As interest in neuromodulation grows, this compound remains a focal point for advancing brain health innovations.